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Compound of Interest

Compound Name: Purpurascenin

Cat. No.: B15437195

Despite a comprehensive search of available scientific literature, no toxicological data or
studies related to Purpurascenin could be identified. Therefore, the creation of a detailed
toxicological profile, as requested, is not possible at this time.

Purpurascenin, a chemical compound registered in public databases such as PubChem with
the Chemical Abstracts Service (CAS) number 79105-52-5, currently lacks any published
research on its potential toxic effects.[1] This includes a complete absence of information
regarding:

Acute, sub-chronic, or chronic toxicity studies.

In vitro and in vivo toxicological assessments.

Determination of lethal dose (LD50) or effective concentration (EC50) values.

Genotoxicity, carcinogenicity, or reproductive toxicity.

Mechanisms of action or effects on cellular signaling pathways.

The initial search aimed to gather quantitative data, experimental methodologies, and
information on affected biological pathways to construct a comprehensive technical guide.
However, the lack of any primary or secondary research on the toxicology of Purpurascenin
prevents the fulfillment of these requirements.
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For researchers, scientists, and drug development professionals interested in Purpurascenin,
this represents a significant data gap. Any future investigation or consideration of this
compound for therapeutic or other applications would necessitate a full suite of toxicological
studies to be conducted, starting from baseline in vitro cytotoxicity assays and progressing to
more complex in vivo models.

It is crucial to emphasize that the absence of toxicity data does not imply that Purpurascenin
is safe. Rather, it signifies that its potential hazards to human health and the environment are
entirely unknown. Any handling or research involving Purpurascenin should be conducted with
appropriate caution and under controlled laboratory conditions until a formal toxicological
assessment is performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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